Cas no 16517-11-6 (perfluorooctadecanoic acid)

• Product Name: perfluorooctadecanoic acid
• CAS No: 16517-11-6
• MF: C₁₈HF₃₅O₂
• MW: 914.143468618393
• CID: 87703
• PubChem ID: 167547
• Update Time: 2025-11-07

perfluorooctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• perfluorooctadecanoic acid
• Perfluorostearic acid
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-pentatriacontafluorooctadecanoic acid
• Perfluorooctadecanoic acid50µg
• PFODA
• Pentatriacontafluorostearic acid
• pentatriacontafluoro-octadecanoicaci
• PENTATRIACONTAFLUOROOCTADECANOIC ACID
• Perfluorooctadecanoicacid97%
• Perfluorooctadecanoic acid 97%
• MFCD00198021
• PFOcDA
• Perfluorooctadecanoi?c Acid
• Perfluoro-n-octadecanoic acid
• methyl 5,7-dichloro-4-hydroxy-5'-methoxy-6-methyl-3,3'-dioxo-spiro[benzofuran-2,6'-cyclohexa-1,4-diene]-1'-carboxylate
• AKOS025310277
• NS00011277
• SCHEMBL337248
• Octadecanoic acid, pentatriacontafluoro- (8CI,9CI); 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-Pentatriacontafluorooctadecanoic acid; Perfluorooctadecanoic acid; Perfluorostearic acid; PFC; PFODA
• Octadecanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-pentatriacontafluoro-
• Octadecanoic acid, pentatriacontafluoro-
• EINECS 240-582-5
• A810624
• Perfluorooctadecanoicacid
• DTXSID1066071
• 1ST9535
• 16517-11-6
• PERFLUOROOCTADECANOATE
• DB-231641
• Perfluorooctadecanoic acid 50 microg/mL in Methanol:Water
• 240-582-5
• MSK9535
• DTXCID2035302

• MDL： MFCD00198021
• Inchi： 1S/C18HF35O2/c19-2(20,1(54)55)3(21,22)4(23,24)5(25,26)6(27,28)7(29,30)8(31,32)9(33,34)10(35,36)11(37,38)12(39,40)13(41,42)14(43,44)15(45,46)16(47,48)17(49,50)18(51,52)53/h(H,54,55)
• InChI Key： ZTSDOGSKTICNPQ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 913.94200
• Monoisotopic Mass: 913.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 55
• Rotatable Bond Count: 17
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.786
• Melting Point: 162-164°C
• Boiling Point: 235°C 100mm
• Flash Point: 235°C/100mm
• Refractive Index: 1.287
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 10.79810
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

perfluorooctadecanoic acid Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids